![molecular formula C12H3Cl5O B1345147 1,2,3,6,7-Pentachlorodibenzofuran CAS No. 57117-42-7](/img/structure/B1345147.png)
1,2,3,6,7-Pentachlorodibenzofuran
Overview
Description
1,2,3,6,7-Pentachlorodibenzofuran belongs to the class of organic compounds known as polychlorinated dibenzofurans . It’s a small molecule that contains one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran . The family of these compounds contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects .
Synthesis Analysis
The synthesis of this compound is not typically carried out intentionally. Most of these compounds are produced in very small amounts as unwanted impurities of certain products and processes utilizing chlorinated compounds .Molecular Structure Analysis
The molecular formula of this compound is C12H3Cl5O . The average molecular mass is 340.417 g/mol and the monoisotopic mass is 337.863 g/mol . The IUPAC name is 3,4,5,10,11-pentachloro-8-oxatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,5,10,12-hexaene .Physical And Chemical Properties Analysis
This compound is a solid compound . It’s insoluble in water . The flash point data for this compound are not available, but it is probably combustible .Scientific Research Applications
1. Environmental Contamination and Persistence
1,2,3,6,7-Pentachlorodibenzofuran (1PeCDF) is a polychlorinated dibenzofuran (PCDF) that has been identified as a significant environmental contaminant. It is closely related in structure and toxicity to other toxic PCDFs and polychlorinated dibenzodioxins (PCDDs), such as 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD). These compounds have been detected in various environmental settings, including municipal and industrial effluents, PCB mixtures, and in some antiseptics and preservative solutions (Brewster & Birnbaum, 1988).
2. Biological Distribution and Metabolism
Studies on rats have shown that 1PeCDF, after intravenous administration, is rapidly cleared from the blood and distributed to the liver, muscle, skin, and adipose tissue. The metabolic pathways involve its conversion to a polar metabolite(s), followed by excretion predominantly through bile into the feces. Interestingly, the persistence of this compound in the body seems inversely related to its metabolism, which is inhibited by chlorine-substituted carbon atoms adjacent to the oxygen atom in the dibenzofuran ring (Brewster & Birnbaum, 1988).
3. Interaction with Cytochrome P450
1PeCDF exhibits a high affinity for cytochrome P-450 isozymes, particularly in rat liver microsomes. This interaction is crucial for understanding its toxicological implications, as cytochrome P-450 plays a significant role in drug metabolism and the biotransformation of various environmental chemicals (Kuroki et al., 1986).
4. Potential for Anticancer Activity
There is emerging research indicating the potential use of certain PCDFs, including 1PeCDF, in cancer therapy. Studies have shown that these compounds can inhibit the proliferation of estrogen receptor-negative breast cancer cell lines through their interaction with the aryl hydrocarbon receptor (AhR). This suggests a possible application of 1PeCDF and similar compounds as targeted treatments for specific types of breast cancer (Zhang et al., 2009).
Mechanism of Action
Safety and Hazards
1,2,3,6,7-Pentachlorodibenzofuran is toxic; inhalation, ingestion or skin contact with the material may cause severe injury or death . Contact with molten substance may cause severe burns to skin and eyes . Effects of contact or inhalation may be delayed . Fire may produce irritating, corrosive and/or toxic gases .
Properties
IUPAC Name |
1,2,3,6,7-pentachlorodibenzofuran | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H3Cl5O/c13-5-2-1-4-8-7(18-12(4)10(5)16)3-6(14)9(15)11(8)17/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZUPQBVDIWCPBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C3=C(C(=C(C=C3O2)Cl)Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H3Cl5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20871436 | |
Record name | 1,2,3,6,7-Pentachloro-dibenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20871436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57117-42-7 | |
Record name | 1,2,3,6,7-Pentachlorodibenzofuran | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57117-42-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,3,6,7-Pentachlorodibenzofuran | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057117427 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,3,6,7-Pentachloro-dibenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20871436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,3,6,7-PENTACHLORODIBENZOFURAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8A204S7BGE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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